Cas no 135696-24-1 (3-amino-1-phenylbutan-2-ol)

• Product Name: 3-amino-1-phenylbutan-2-ol
• CAS No: 135696-24-1
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5179358
• PubChem ID: 15105312
• Update Time: 2025-06-08

3-amino-1-phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, α-(1-aminoethyl)-
• EN300-148968
• 3-Amino-1-phenylbutan-2-ol
• 135696-24-1
• 3-amino-1-phenylbutan-2-ol

• Inchi： 1S/C10H15NO/c1-8(11)10(12)7-9-5-3-2-4-6-9/h2-6,8,10,12H,7,11H2,1H3
• InChI Key： IQLWJEQETTYONH-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=CC=1)C(C)N

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 309.2±30.0 °C(Predicted)
• pka: 12.88±0.45(Predicted)

Additional information on 3-amino-1-phenylbutan-2-ol

3-Amino-1-Phenylbutan-2-ol: A Comprehensive Overview of CAS No. 135696-24-1

3-Amino-1-phenylbutan-2-ol (CAS No. 135696-24-1) is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and biochemistry. This compound, also known as (S)-3-Amino-1-phenylbutan-2-ol or (R)-3-Amino-1-phenylbutan-2-ol, is a chiral molecule that has garnered attention due to its unique properties and potential therapeutic uses.

The chemical structure of 3-amino-1-phenylbutan-2-ol consists of a phenyl group attached to a butane chain, with an amino group and a hydroxyl group positioned at specific carbon atoms. This arrangement imparts the molecule with both nucleophilic and hydrophilic characteristics, making it an attractive candidate for various chemical reactions and biological studies.

In recent years, 3-amino-1-phenylbutan-2-ol has been extensively studied for its potential as a chiral building block in the synthesis of pharmaceuticals. The chiral centers in this molecule allow for the creation of enantiomerically pure compounds, which are crucial in drug development due to their distinct biological activities. For instance, the (S)-enantiomer of 3-amino-1-phenylbutan-2-ol has been shown to exhibit selective binding to certain receptors, making it a valuable intermediate in the synthesis of drugs targeting specific physiological pathways.

The pharmacological properties of 3-amino-1-phenylbutan-2-ol have also been explored in various preclinical studies. Research has indicated that this compound may have neuroprotective effects, potentially useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, studies have suggested that 3-amino-1-phenylbutan-2-ol may possess anti-inflammatory properties, which could be beneficial in managing conditions characterized by chronic inflammation.

Beyond its pharmaceutical applications, 3-amino-1-phenylbutan-2-ol is also used as a reagent in organic synthesis. Its ability to participate in a wide range of chemical reactions makes it a valuable tool for chemists working on complex molecule synthesis. For example, it can be used as a starting material for the preparation of chiral catalysts and ligands, which are essential in asymmetric synthesis processes.

In the realm of biochemistry, 3-amino-1-phenylbutan-2-ol has been investigated for its role in protein interactions and enzyme inhibition. The compound's amino and hydroxyl groups can form hydrogen bonds with specific residues on proteins, influencing their structure and function. This property has led to its use in studies aimed at understanding protein-protein interactions and developing inhibitors for target enzymes.

The synthesis of 3-amino-1-phenylbutan-2-ol can be achieved through several methods, including catalytic hydrogenation and asymmetric reduction reactions. These synthetic routes have been optimized to produce high yields of enantiomerically pure compounds, ensuring their suitability for pharmaceutical applications. Recent advancements in green chemistry have also focused on developing more environmentally friendly methods for synthesizing this compound, aligning with the growing emphasis on sustainable practices in the chemical industry.

The safety profile of 3-amino-1-phenylbutan-2-ol is another important aspect to consider. Extensive toxicological studies have been conducted to evaluate its potential risks and ensure its safe use in various applications. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models.

In conclusion, CAS No. 135696-24-1, or 3-amino-1 phenylbutan 2 ol, is a multifaceted compound with significant potential in pharmaceuticals, chemical synthesis, and biochemistry. Its unique chemical structure and chiral properties make it an invaluable resource for researchers and chemists working on innovative solutions in these fields. As research continues to uncover new applications and properties of this compound, its importance is likely to grow further.